Cas no 864068-85-9 (2,4-Diphenyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde
• CAS No: 864068-85-9
• MF: C₁₆H₁₁NOS
• MW: 265.329642534256
• MDL: MFCD08060521
• CID: 719678
• PubChem ID: 7537553
• Update Time: 2025-05-19

2,4-Diphenyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxaldehyde,2,4-diphenyl-
• 2,4-DIBROMODIPHENYL ETHER
• 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde
• MS-22328
• MFCD08060521
• 864068-85-9
• J-507254
• FT-0763287
• DTXSID00428745
• 2,4-Diphenylthiazole-5-carbaldehyde
• DB-076611

• MDL： MFCD08060521
• Inchi： 1S/C16H11NOS/c18-11-14-15(12-7-3-1-4-8-12)17-16(19-14)13-9-5-2-6-10-13/h1-11H
• InChI Key： QCAWTHNKWALNJR-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C2C=CC=CC=2)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.05600
• Monoisotopic Mass: 265.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.237
• Melting Point: 121 °C
• Boiling Point: 475.4°C at 760 mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.654
• PSA: 58.20000
• LogP: 4.28960

Additional information on 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde

Introduction to 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde (CAS No. 864068-85-9)

2,4-Diphenyl-1,3-thiazole-5-carbaldehyde, identified by the chemical identifier CAS No. 864068-85-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound consists of a thiazole core substituted with phenyl groups at the 2 and 4 positions, and a formyl group at the 5 position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The thiazole ring is a prominent motif in natural products and pharmacologically active molecules, contributing to its biological relevance. The presence of aromatic phenyl groups enhances the lipophilicity and electronic properties of the molecule, which can be exploited in drug design. The aldehyde functionality at the 5-position serves as a reactive site for various chemical transformations, including condensation reactions, oxidation processes, and coupling reactions with nucleophiles. These attributes make 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde a valuable intermediate in synthesizing more complex molecules.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, compounds with aldehyde functionalities are particularly intriguing due to their ability to participate in diverse synthetic pathways. For instance, the reaction of 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde with hydrazines or hydroxylamines yields hydrazones or oximes, which are known to exhibit significant biological activity.

In the context of modern drug discovery, the structural features of 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde align well with current trends toward designing molecules with optimized pharmacokinetic profiles. The combination of aromatic rings and heterocyclic cores can enhance binding affinity to biological targets while minimizing off-target effects. This compound has been explored in several preclinical studies as a potential lead for further development into therapeutic agents. Its molecular framework suggests potential applications in treating neurological disorders, where thiazole-based compounds have shown promise.

The synthesis of 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. The construction of the thiazole ring can be achieved through classical methods such as the Hantzsch thiazole synthesis or via cyclization reactions involving sulfur-containing reagents. The introduction of the phenyl groups at the 2 and 4 positions can be accomplished through Friedel-Crafts alkylation or directed electrophilic aromatic substitution. Finally, formylation at the 5-position is commonly performed using reagents like phosphorus oxychloride (POCl₃) or Vilsmeier-Haack conditions.

The chemical stability and reactivity of 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde are critical factors to consider in its application and storage. The aldehyde group is sensitive to oxidation and moisture, necessitating careful handling under inert conditions. Solubility studies indicate that this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but limited solubility in water. These properties influence its formulation as an active pharmaceutical ingredient (API) or a research chemical.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde with biological targets. These studies have provided insights into its binding affinity and mode of action at various receptors and enzymes. For example, docking simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Such findings underscore its potential as a scaffold for drug development.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors based on thiazole derivatives due to their broad spectrum of biological activities. 2,4-Diphenyl-1,3-thiazole-5-carbaldehyde serves as a key intermediate in synthesizing novel inhibitors targeting enzymes such as kinases and proteases. Recent patents and scientific literature highlight its use in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further optimization.

In conclusion,2,4-Diphenyl-1,3-thiazole-5-carbaldehyde (CAS No. 864068-85-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for synthesizing biologically active molecules. Ongoing studies continue to explore its applications in drug discovery and development، reinforcing its importance as a valuable chemical entity in modern medicinal chemistry.